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For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for laboratory personnel
handling materials containing SARS-CoV-2, the virus responsible for COVID-19. The following
procedural guidance is based on recommendations from the Centers for Disease Control and
Prevention (CDC) and the Occupational Safety and Health Administration (OSHA) to ensure a
safe laboratory environment.

Risk Assessment and Biosafety Levels

A site-specific and activity-specific risk assessment is mandatory before any work with SARS-
CoV-2 begins.[1][2][3][4] The designated Biosafety Level (BSL) and required precautions
depend on the procedures being performed.
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Biosafety Level

Permitted Activities

BSL-2

Handling of routine diagnostic specimens (e.g.,
serum, blood, sputum) using Standard
Precautions.[5][6] This includes pathologic
examination of inactivated tissues and nucleic

acid extraction.[6]

BSL-2 (Enhanced)

Procedures with a potential to generate
infectious droplets or aerosols, such as
vortexing or sonication, should be performed in
a BSL-2 laboratory with additional precautions.
[2][7] This is often referred to as "BSL-2+" or
"BSL-2 enhanced".[7]

BSL-3

Required for activities involving virus isolation,
cell culture, and initial characterization of viral
agents.[2][4][5][6] Any work with high
concentrations of the virus or that involves
aerosol-generating procedures should be

conducted at this level.[2]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to mitigate the risk of exposure. All laboratory

personnel must be trained on the proper donning, doffing, and disposal of PPE.[7][8]
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PPE Component

BSL-2 Recommendations

BSL-2 (Enhanced) and
BSL-3 Recommendations

Lab Coat/Gown

A dedicated lab coat or gown

is required.[2]

A solid-front gown with knit or
grip cuffs is necessary.[6] A
disposable splash-resistant
apron may be worn over an

open-front lab coat.[7]

Gloves

Disposable, non-sterile gloves
are required. Nitrile gloves are
often preferred for their
flexibility.[6][8]

Double gloves that extend over
the sleeve of the lab coat or

gown are required.[6][7]

Eye/Face Protection

Eye protection (e.g., safety
glasses with side shields,

goggles) is mandatory.[2]

A face shield that covers the
front and sides of the face or

goggles should be worn.[9]

Respiratory Protection

A surgical mask may be
recommended based on the

risk assessment.[2][7]

A NIOSH-certified N95
respirator or a higher level of
respiratory protection (e.g.,
powered air-purifying respirator
- PAPR) is required, especially
for aerosol-generating
procedures.[2][6][7]

Operational Procedures and Handling

Adherence to strict operational protocols is essential to prevent contamination and exposure.

Specimen Handling:

 All specimens should be treated as potentially infectious.[1][4]

» Timely communication between clinical and laboratory staff is crucial to ensure proper

handling of incoming specimens.[1][4]

» Specimens should be appropriately labeled.[4]
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Engineering Controls:

e Procedures with the potential to generate aerosols must be conducted within a certified
Class Il Biosafety Cabinet (BSC).[2][6][9]

o For BSL-3 laboratories, a two-door entry system and negative-pressure, single-pass air
handling are required.[2]

o Centrifugation of potentially infectious materials should be performed using sealed centrifuge
rotors or safety cups, which should be loaded and unloaded within a BSC.[2][6]

Work Practices:
e Follow Standard Precautions, which include hand hygiene and the use of PPE.[1][4]
e Minimize the use of sharps. If their use is unavoidable, handle them with extreme care.

o Decontaminate work surfaces and equipment with EPA-registered disinfectants effective
against SARS-CoV-2.[1][4] Follow the manufacturer's instructions for dilution, contact time,
and safe handling.[1]

Disposal Plan

All waste generated from the handling of SARS-CoV-2 materials must be managed as
infectious waste.

» Decontamination: All potentially infectious materials and waste must be decontaminated
before disposal. Autoclaving is a common and effective method.

o Packaging: Waste should be placed in leak-proof, labeled containers.

+ Regulations: Follow all local, state, and federal regulations for the disposal of biohazardous
waste.

Experimental Workflow for Handling SARS-CoV-2
Samples
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Caption: Workflow for handling SARS-CoV-2 samples in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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